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Experimental Phase Behavior with PEG 400

A 2012 study in Colloids and Surfaces B: Biointerfaces specifically investigated the phase behavior of the
ascorbyl palmitate (Asc16)—polyethyleneglycol 400 (PEG 400)-water system [1] [2]. The key findings on

the identified mesophases are summarized below.

Phase | State Structure |/ Characteristics Conditions of Formation
Cubic A non-lamellar, likely viscous isotropic Detected in certain regions of the phase
Mesophase phase [1] [2] diagram; its domain shifts with PEG

content [1] [2].

Lamellar Two (probably three) layered structures  Detected in different regions of the phase
Mesophases with alternating surfactant and solvent diagram [1] [2].
layers [1] [2]

Hydrated Ascl6 « 2.6 H20 [1] [2] Forms when sufficient water is present [1]
Crystals [2].

Anhydrous Mixture with hydrated crystals [1] [2] Forms when the proportion of water is
Crystals lower than that required for full hydration

[1] [2].
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Phase | State Structure |/ Characteristics Conditions of Formation
Waxy Crystals Hydrocarbon bilayers are melted, but Formed upon heating the
polar bilayers remain rigid [1] [2] hydrated/anhydrous crystal mixture [1] [2].

Effect of PEG 400: The study found that adding PEG 400 to the system systematically shifts the boundaries
of the liquid crystalline domains to lower temperatures and lower surfactant concentrations [1] [2].
Specifically, at PEG 400 concentrations >50%, the domain of the cubic mesophase shifts to lower surfactant

concentrations compared to water-rich systems [1] [2].

Detailed Experimental Methodology

The following workflow outlines the key experimental procedures from the study. Please note that specific

equipment models and detailed sample preparation formulas are not provided in the available sources.
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(Start: Sample PreparatiorD

l

Prepare Ascorbyl Palmitate (Asc16)
in PEG 400-Water Mixtures

l

Systematic Variation of:
* Asc16 weight fraction (0.05 to 1.0)
* PEG 400 proportion (0%, 25%, 50%, 75%)

Phase Identification &
Phase Diagram Construction

Click to download full resolution via product page

Finding More Specialized Data

The phase diagram of a surfactant system is highly specific to its components and conditions. The study

located is for a ternary system, which is more complex than the binary system you initially inquired about.

To find a dedicated phase diagram for the ascorbyl palmitate-water system, I suggest you:

¢ Consult Specialized Databases: Search platforms like SciFinder or Reaxys, which are designed
for deep chemical and pharmaceutical data retrieval.

e Use Precise Search Terms: Try searching scientific literature with terms like "ascorbyl palmitate
water binary phase diagram" or "Asc16 phase behavior surfactant” to target more fundamental
studies.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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